Cas no 2231675-16-2 (6-Chloro-1H-pyrrolo[3,2-c]pyridine-4-carbonitrile)

• Product Name: 6-Chloro-1H-pyrrolo[3,2-c]pyridine-4-carbonitrile
• CAS No: 2231675-16-2
• MF: C₈H₄ClN₃
• MW: 177.590459823608
• CID: 4914218
• Update Time: 2026-02-27

6-Chloro-1H-pyrrolo[3,2-c]pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1H-pyrrolo[3,2-c]pyridine-4-carbonitrile
• 6-Chloro-1H-pyrrolo[3,2-c]pyridine-4-carbonitrile

• Inchi： 1S/C8H4ClN3/c9-8-3-6-5(1-2-11-6)7(4-10)12-8/h1-3,11H
• InChI Key： GIRQDBMUQMTSFD-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C(C#N)=N1)C=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• XLogP3: 2
• Topological Polar Surface Area: 52.5

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 6-Chloro-1H-pyrrolo[3,2-c]pyridine-4-carbonitrile

Comprehensive Overview of 6-Chloro-1H-pyrrolo[3,2-c]pyridine-4-carbonitrile (CAS No. 2231675-16-2)

6-Chloro-1H-pyrrolo[3,2-c]pyridine-4-carbonitrile (CAS No. 2231675-16-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its potential applications as a kinase inhibitor or intermediate in drug synthesis, given its electron-deficient aromatic system and reactive chloro and cyano functional groups.

In recent years, the demand for high-purity heterocyclic compounds like 6-Chloro-1H-pyrrolo[3,2-c]pyridine-4-carbonitrile has surged, driven by advancements in targeted drug discovery and medicinal chemistry. This compound’s molecular weight of 193.61 g/mol and its lipophilic nature make it suitable for crossing cell membranes, a critical factor in bioavailability optimization. Its CAS No. 2231675-16-2 is frequently searched in scientific databases, reflecting its relevance in structure-activity relationship (SAR) studies and fragment-based drug design.

The synthesis of 6-Chloro-1H-pyrrolo[3,2-c]pyridine-4-carbonitrile typically involves multi-step reactions, including cyclization and halogenation processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity. Given its potential as a pharmacophore, researchers are exploring its derivatives for applications in oncology, neurodegenerative diseases, and antiviral therapies—areas that align with current biomedical research trends.

From an industrial perspective, 6-Chloro-1H-pyrrolo[3,2-c]pyridine-4-carbonitrile is often procured by custom synthesis laboratories and contract research organizations (CROs). Its stability under standard storage conditions (typically 2–8°C in inert atmospheres) ensures its utility in long-term research projects. The compound’s safety data and handling protocols are well-documented, emphasizing its compatibility with Good Laboratory Practices (GLP).

Emerging discussions in drug development forums highlight the role of pyrrolopyridine derivatives in addressing drug resistance challenges. For instance, modifications to the 6-Chloro-1H-pyrrolo[3,2-c]pyridine-4-carbonitrile scaffold could yield novel small-molecule therapeutics with enhanced selectivity and reduced off-target effects. This aligns with the growing focus on precision medicine and personalized treatment strategies.

In summary, 6-Chloro-1H-pyrrolo[3,2-c]pyridine-4-carbonitrile (CAS No. 2231675-16-2) represents a versatile building block in modern organic synthesis and drug discovery. Its chemical reactivity, coupled with its potential in biomedical applications, positions it as a compound of enduring interest to both academia and industry. Future research may further elucidate its mechanisms of action and expand its utility in therapeutic innovation.